Cas no 1806970-43-3 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate
• CAS No: 1806970-43-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4889409
• Update Time: 2025-05-21

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(15)6-4-7(14)13-5(2)8(6)9(11)12/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： BREVNQBVPOANQQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(NC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate (CAS No. 1806970-43-3)

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate, with the CAS number 1806970-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a difluoromethyl group and a hydroxyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural element in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate, this group is positioned at the C3 carbon of the pyridine ring, which allows for optimal interactions with potential binding sites on enzymes or receptors. This strategic placement has been demonstrated to influence the compound's overall efficacy and selectivity in various pharmacological assays.

The hydroxyl group at the C6 position adds another layer of functional diversity to this molecule. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can significantly impact the compound's solubility, bioavailability, and interactions with biological targets. In Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate, the hydroxyl group at C6 may play a crucial role in modulating the compound's pharmacological activity by influencing its binding affinity and pharmacokinetic behavior.

The methyl group at the C2 position further contributes to the steric environment of the molecule, potentially affecting its conformational flexibility and interactions with biological targets. This structural feature can be particularly important in drug design, as it can influence how the molecule fits into binding pockets on enzymes or receptors. The combination of these functional groups makes Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate is no exception and has been explored as a potential lead compound in several drug discovery programs.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group often necessitates specialized synthetic methodologies, such as halogenation followed by metal-catalyzed cross-coupling reactions. Similarly, the installation of the hydroxyl group may involve oxidation or reduction strategies depending on the starting materials available. The methyl group at C2 can be introduced through alkylation reactions or other suitable synthetic routes.

The pharmacological evaluation of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate has revealed several interesting properties that make it a compelling candidate for further development. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, it has shown promise in modulating inflammatory pathways by interacting with specific signaling molecules. These findings suggest that this compound could be developed into a novel therapeutic agent with applications in oncology and inflammatory diseases.

The structural features of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate also make it an attractive scaffold for structure-based drug design. Computational modeling techniques can be used to understand how this compound interacts with biological targets at the molecular level. By analyzing these interactions, researchers can identify key residues that contribute to binding affinity and selectivity. This information can then be used to optimize the structure of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate or derive novel analogs with improved pharmacological properties.

In conclusion, Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate (CAS No. 1806970-43-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery programs targeting various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 3-(difluoromethyl)-6-hydroxy-2-methylpyridine-4-carboxylate will play an increasingly important role in developing novel therapeutic agents.